![molecular formula C20H19NO5 B5615447 5-{3-[(3,5-dimethoxybenzyl)oxy]phenyl}-2-furamide](/img/structure/B5615447.png)
5-{3-[(3,5-dimethoxybenzyl)oxy]phenyl}-2-furamide
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Overview
Description
Synthesis Analysis
Synthesis of similar compounds involves multiple steps, typically starting from simpler aromatic compounds and proceeding through various reactions like etherification, polycondensation, and catalyzed cyclization. For instance, enzymatic polymerization techniques have been applied to produce semi-aromatic polyamides using biobased alternatives, suggesting possible methods for synthesizing related structures (Jiang et al., 2016). Moreover, intramolecular cyclization catalyzed by palladium has been employed for the formation of furamide-like structures (Lindahl et al., 2006).
Molecular Structure Analysis
The molecular structure analysis often involves X-ray diffraction and NMR spectroscopy to determine the configurations and confirm the synthesized structures. For compounds similar to furamides, crystal structure determination and Hirshfeld surface analysis have been conducted to understand the intermolecular interactions and the overall molecular geometry (Saeed et al., 2020).
Chemical Reactions and Properties
Chemical properties of furamide analogs involve interactions such as hydrogen bonding, which significantly influence the compound's chemical behavior and reactivity. Studies on antipyrine-like derivatives have highlighted various hydrogen bonding interactions and their impacts on the stability and reactivity of such compounds (Saeed et al., 2020).
Physical Properties Analysis
Physical properties like solubility, melting point, and thermal stability are crucial for understanding the behavior of chemical compounds under different conditions. For example, enzymatic polymerization studies on related structures provide insights into their thermal properties, indicating their potential application range (Jiang et al., 2016).
Chemical Properties Analysis
The chemical properties, such as reactivity with other compounds, potential for catalysis, and reaction mechanisms, are central to understanding how these compounds can be utilized in various chemical contexts. The use of magnetic nanoparticles for catalyzing the synthesis of furan-2(5H)-one derivatives demonstrates innovative approaches to leveraging the chemical properties of related compounds for synthetic applications (Khodaei et al., 2018).
properties
IUPAC Name |
5-[3-[(3,5-dimethoxyphenyl)methoxy]phenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO5/c1-23-16-8-13(9-17(11-16)24-2)12-25-15-5-3-4-14(10-15)18-6-7-19(26-18)20(21)22/h3-11H,12H2,1-2H3,(H2,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVYKDANVQHPKIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)COC2=CC=CC(=C2)C3=CC=C(O3)C(=O)N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-{3-[(3,5-Dimethoxybenzyl)oxy]phenyl}-2-furamide |
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